methyl 4-[({[1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl]thio}acetyl)amino]benzoate

• CAS RN: 946366-50-3
• Molecular Formula: C22H19N5O5S
• Molecular Weight: 465.48
• IUPAC Name: methyl 4-[[2-[[1-(2-methoxyphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H19N5O5S/c1-31-17-6-4-3-5-16(17)27-19-15(11-23-27)20(29)26-22(25-19)33-12-18(28)24-14-9-7-13(8-10-14)21(30)32-2/h3-11H,12H2,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key: ANOZGQIGLLFSHR-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2C3=C(C=N2)C(=O)NC(=N3)SCC(=O)NC4=CC=C(C=C4)C(=O)OC
• solubility: not available

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrazolo[3,4-d]pyrimidin-6-yl ring, a methoxyphenyl group, and a benzoate group. These types of compounds are often synthesized for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely be a large, complex structure due to the presence of multiple rings and functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. It’s likely that it could undergo a variety of reactions, including those typical of heterocyclic compounds, phenyl groups, and esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Synthesis of Heterocyclic Systems

Methyl 4-[({[1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl]thio}acetyl)amino]benzoate and its derivatives are primarily used in the synthesis of various heterocyclic systems. These compounds serve as essential intermediates and building blocks in the formation of diverse and structurally complex molecules, often displaying significant biological activities.

• Creation of Pyrido and Pyrimidinones : Methyl and phenylmethyl derivatives have been prepared and used as reagents for the synthesis of a variety of heterocyclic systems, including 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and 2H-1-benzopyran-2-ones. These molecules play a crucial role in the development of compounds with potential therapeutic applications (Selič, Grdadolnik, & Stanovnik, 1997).

• Tubulin Polymerization Inhibition : A specific derivative, methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate (GN39482), has been identified as a tubulin polymerization inhibitor. It exhibits promising antiproliferative activity towards human cancer cells, likely due to its ability to inhibit tubulin polymerization, a crucial process in cell division (Minegishi et al., 2015).

• Synthesis of Pyrazolo and Pyrimidin-4-ones : Derivatives have been used to synthesize various heterocyclic systems, including pyrazolo and pyrimidin-4-ones. These compounds are synthesized by reacting with N- and C-nucleophiles, leading to the formation of fused heterocyclic systems. This process is crucial for the development of compounds with potential medicinal properties (Selič & Stanovnik, 1997).

• Herbicidal Activity : Derivatives of this compound have been modified and studied for their herbicidal activity against Barnyard grass in paddy rice. This research contributes to the development of effective herbicides for agricultural use (Tamaru et al., 1997).

Mechanism of Action

Target of Action

It is known that many compounds with similar structures have a broad range of biological activities, including antiviral, anti-inflammatory, and anticancer effects . These activities suggest that the compound may interact with multiple targets, potentially including enzymes, receptors, and other proteins involved in these processes .

Mode of Action

Based on its structural similarity to other active compounds, it may bind to its targets and modulate their activity, leading to changes in cellular processes

Biochemical Pathways

Given its potential biological activities, it may influence a variety of pathways related to inflammation, viral replication, and cell proliferation

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Given its potential biological activities, it may have a variety of effects at the molecular and cellular levels, such as modulating enzyme activity, altering signal transduction, and affecting gene expression .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its potential uses, particularly if it shows promise as a pharmaceutical. This could involve in-depth studies of its biological activity, toxicity, and pharmacokinetics.